3-Acetamido-2-(4-bromophenoxy)propanoic acid
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Description
3-Acetamido-2-(4-bromophenoxy)propanoic acid is a useful research compound. Its molecular formula is C11H12BrNO4 and its molecular weight is 302.124. The purity is usually 95%.
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Scientific Research Applications
Polymer Science and Material Engineering
Research has explored the use of phenolic compounds as renewable building blocks for enhancing the reactivity of molecules towards benzoxazine ring formation, offering alternatives to traditional phenol-based approaches. This method has implications for developing materials with tailored thermal and thermo-mechanical properties suitable for a wide range of applications, suggesting potential pathways for utilizing "3-Acetamido-2-(4-bromophenoxy)propanoic acid" in material science and engineering (Acerina Trejo-Machin et al., 2017).
Enzymatic Synthesis
The enzymatic kinetic resolution offers a method for synthesizing enantiomerically enriched compounds, which are crucial in drug development and synthesis. For instance, the use of lipase B from Candida antarctica has demonstrated high efficiency in resolving building blocks for β-blockers, indicating the potential for enzymatic methods in the synthesis and study of "this compound" derivatives (Ingvild T. Lund et al., 2016).
Antimicrobial Research
The synthesis and evaluation of antimicrobial properties of new compounds, including those derived from bromo-phenoxy derivatives, underline the significance of structural modification in enhancing antimicrobial efficacy. This research trajectory supports the exploration of "this compound" in antimicrobial applications (N. Fuloria et al., 2014).
Analytical Chemistry
The development of sensitive and specific assays, such as enzyme-linked immunosorbent assays (ELISAs), for detecting various compounds in complex matrices, demonstrates the critical role of chemical derivatives in enhancing analytical methodologies. These advancements could inform techniques for detecting and studying "this compound" in various settings (Shu Pu et al., 2021).
Properties
IUPAC Name |
3-acetamido-2-(4-bromophenoxy)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO4/c1-7(14)13-6-10(11(15)16)17-9-4-2-8(12)3-5-9/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEQWLLUIHRCCTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC(C(=O)O)OC1=CC=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.